3-chloro-2-(4-chloro-2-fluoro-5-isopropoxyphenyl)-4,5,6,7-tetrahydro-2H-indazole
Description
3-chloro-2-(4-chloro-2-fluoro-5-isopropoxyphenyl)-4,5,6,7-tetrahydro-2H-indazole is a useful research compound. Its molecular formula is C16H17Cl2FN2O and its molecular weight is 343.2 g/mol. The purity is usually 95%.
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Properties
CAS No. |
91167-63-4 |
|---|---|
Molecular Formula |
C16H17Cl2FN2O |
Molecular Weight |
343.2 g/mol |
IUPAC Name |
3-chloro-2-(4-chloro-2-fluoro-5-propan-2-yloxyphenyl)-4,5,6,7-tetrahydroindazole |
InChI |
InChI=1S/C16H17Cl2FN2O/c1-9(2)22-15-8-14(12(19)7-11(15)17)21-16(18)10-5-3-4-6-13(10)20-21/h7-9H,3-6H2,1-2H3 |
InChI Key |
CXKAPDFYKAWQRM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=C(C=C(C(=C1)N2C(=C3CCCCC3=N2)Cl)F)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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